Cas no 67811-06-7 (Benzenesulfonic acid, 2,4,6-trimethyl-, 4-methylphenyl ester)

• Product Name: Benzenesulfonic acid, 2,4,6-trimethyl-, 4-methylphenyl ester
• CAS No: 67811-06-7
• MF: C₁₆H₁₈O₃S
• MW: 290.377323627472
• CID: 394089
• PubChem ID: 4342833
• Update Time: 2025-04-19

Benzenesulfonic acid, 2,4,6-trimethyl-, 4-methylphenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 2,4,6-trimethyl-, 4-methylphenyl ester
• (4-methylphenyl) 2,4,6-trimethylbenzenesulfonate
• (4-methylphenyl)mesitylene sulfonate
• 1R DOSWR B1 D1 F1
• 4-Methylphenyl 2,4,6-trimethylbenzenesulfonate
• 4-Tolyl mesitylenesulfonate
• p-Tolyl m?esitylene?sulfonate
• EC 407-530-5
• NS00006898
• P-TOLYL MESITYLSULFONATE
• SCHEMBL6241668
• AKOS024337883
• 67811-06-7
• DTXSID00402141
• 4-methylphenyl mesitylenesulfonate
• FWHYSYZWOFUAAH-UHFFFAOYSA-N

• Inchi： 1S/C16H18O3S/c1-11-5-7-15(8-6-11)19-20(17,18)16-13(3)9-12(2)10-14(16)4/h5-10H,1-4H3
• InChI Key： FWHYSYZWOFUAAH-UHFFFAOYSA-N
• SMILES： S(C1C(C)=CC(C)=CC=1C)(=O)(=O)OC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 290.09774
• Monoisotopic Mass: 290.098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8A^2
• XLogP3: 4.5

Experimental Properties

• Density: 1.169
• Boiling Point: 431.6°C at 760 mmHg
• Flash Point: 214.8°C
• Refractive Index: 1.562
• PSA: 43.37

Benzenesulfonic acid, 2,4,6-trimethyl-, 4-methylphenyl ester Security Information

• Hazard Category Code： 53
• Safety Instruction： 61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters